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Get Quote

This guide provides a detailed comparison of the kinase selectivity profiles of Entrectinib and

(3S,4R)-PF-6683324, intended for researchers, scientists, and drug development

professionals. The information is compiled from publicly available experimental data to offer an

objective overview of their respective performance.

I. Overview
Entrectinib (trade name Rozlytrek) is an orally available, central nervous system (CNS)-active

inhibitor of the tropomyosin receptor kinases (TRK) A, B, and C, ROS1, and anaplastic

lymphoma kinase (ALK).[1][2] It is approved for the treatment of NTRK fusion-positive solid

tumors and ROS1-positive non-small cell lung cancer (NSCLC).[1] Its mechanism of action

involves competitively inhibiting the ATP-binding sites of these target kinases, thereby blocking

downstream signaling pathways crucial for cell growth and survival, such as the MAPK/ERK

and PI3K/AKT pathways.[3][4]

(3S,4R)-PF-6683324 is a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6

(PTK6), also known as Breast Tumor Kinase (Brk).[5][6] It is also described as a pan-TRK

inhibitor.[6][7] Type II inhibitors typically bind to the inactive conformation of the kinase.[5] Its
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development is aimed at investigating the role of PTK6 in cancer and as a potential therapeutic

agent for pain and cancer.[7]

II. Kinase Selectivity Profile
The following table summarizes the in vitro biochemical inhibitory activities (IC50) of Entrectinib

and (3S,4R)-PF-6683324 against a panel of kinases. Lower IC50 values indicate greater

potency.
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Kinase Target Entrectinib IC50 (nM)
(3S,4R)-PF-6683324 IC50
(nM)

Primary Targets

TRKA 1 - 2[8][9]
Potent pan-TRK inhibitor

(Specific IC50 not available)[6]

TRKB 0.1 - 3[1][8]
Potent pan-TRK inhibitor

(Specific IC50 not available)[6]

TRKC 0.1 - 5[1][8]
Potent pan-TRK inhibitor

(Specific IC50 not available)[6]

ROS1 0.2 - 7[1][8][9] Not Available

ALK 1.6 - 19[1][8][9] Not Available

PTK6 (Brk) 195[8] 76[6]

Selected Off-Target Kinases

JAK2 40[8] Not Available

ACK1 70[8] Not Available

IGF1R 122[8] Not Available

FAK 140[8] Not Available

FLT3 164[8] Not Available

IR 209[8] Not Available

AUR2 215[8] Not Available

JAK3 349[8] Not Available

Summary of Selectivity:

Entrectinib is a potent inhibitor of TRKA/B/C, ROS1, and ALK at low nanomolar

concentrations.[1][2] It demonstrates activity against other kinases such as JAK2 and PTK6

(Brk) at higher concentrations.[8]
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(3S,4R)-PF-6683324 is a highly potent inhibitor of PTK6 (Brk) and is also characterized as a

potent pan-TRK inhibitor.[6] It is reported to have superior kinase selectivity compared to

Type I inhibitors, with a study showing it inhibited approximately 3% of over 320 kinases

tested at a 1µM concentration.[5]

III. Signaling Pathways and Mechanism of Action
Entrectinib's therapeutic effect is derived from its inhibition of key oncogenic driver kinases. The

fusion of NTRK, ROS1, or ALK genes with other genes results in constitutively active chimeric

proteins that drive tumor growth.[2][3] Entrectinib blocks this aberrant signaling.
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Caption: Entrectinib inhibits TRK, ROS1, and ALK, blocking key downstream oncogenic
signaling pathways.
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IV. Experimental Protocols
The determination of kinase inhibitor selectivity and potency typically involves biochemical and

cellular assays.

A. Biochemical Kinase Inhibition Assay (e.g., ADP-Glo™ Assay)

Biochemical assays measure the direct effect of a compound on the enzymatic activity of a

purified kinase. The ADP-Glo™ Kinase Assay is a common method used for kinase selectivity

profiling.[10][11]

Principle: This luminescent assay quantifies the amount of ADP produced during the kinase

reaction. Lower ADP levels in the presence of an inhibitor correspond to higher inhibition of

kinase activity.[11]

General Protocol:

Reaction Setup: The purified kinase, the test compound (inhibitor), the specific substrate

peptide, and ATP are combined in a buffer solution in a multi-well plate (e.g., 384-well).[11]

Incubation: The reaction mixture is incubated at room temperature (e.g., for 1 hour) to

allow the kinase to phosphorylate its substrate.[11]

ADP-Glo™ Reagent Addition: An "ADP-Glo™ Reagent" is added to terminate the kinase

reaction and deplete the remaining unconsumed ATP.

Kinase Detection Reagent: A "Kinase Detection Reagent" is added to convert the

generated ADP into ATP, which then drives a luciferase/luciferin reaction, producing a light

signal.

Signal Detection: The luminescence is measured using a plate reader. The signal is

directly proportional to the amount of ADP produced and thus to the kinase activity.[11]

IC50 Determination: To determine the IC50 value, the assay is repeated with a range of

inhibitor concentrations, and the resulting data is fitted to a dose-response curve.[12]
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Caption: General workflow for a biochemical kinase inhibition assay to determine compound
potency.

B. Cellular Phosphorylation Assay (Western Blot)

Cellular assays are used to confirm that the inhibitor can enter the cell and engage its target,

leading to the inhibition of downstream signaling.

Principle: Western blotting is used to detect the phosphorylation status of the target kinase

(autophosphorylation) and its downstream signaling proteins. A decrease in the

phosphorylated form of these proteins indicates target inhibition.

General Protocol:

Cell Treatment: Cancer cell lines known to be driven by the target kinase (e.g., TRKA-

fusion positive KM12 cells) are treated with various concentrations of the inhibitor for a set

period (e.g., 2 hours).[8][13]

Cell Lysis: The cells are lysed to release their protein contents.

Protein Quantification: The total protein concentration in each lysate is determined to

ensure equal loading.
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SDS-PAGE: The protein lysates are separated by size using sodium dodecyl sulfate-

polyacrylamide gel electrophoresis (SDS-PAGE).

Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g.,

PVDF or nitrocellulose).

Immunoblotting: The membrane is incubated with primary antibodies specific to the

phosphorylated form of the target protein (e.g., anti-Phospho-TRKA) and the total form of

the protein.

Secondary Antibody & Detection: A secondary antibody conjugated to an enzyme (e.g.,

HRP) is added, which binds to the primary antibody. A chemiluminescent substrate is then

added, and the light emitted is captured on film or with a digital imager.

Analysis: The band intensities for the phosphorylated proteins are compared to the total

protein levels and to the untreated control to assess the degree of inhibition.[8][13]

V. Conclusion
Entrectinib and (3S,4R)-PF-6683324 are potent kinase inhibitors with distinct selectivity

profiles. Entrectinib is a multi-kinase inhibitor targeting TRK, ROS1, and ALK, which are

established oncogenic drivers in various cancers. (3S,4R)-PF-6683324 is a more selective,

Type II inhibitor primarily targeting PTK6/Brk, while also possessing pan-TRK inhibitory activity.

The choice between these inhibitors for research or therapeutic development would depend on

the specific kinase target and the desired selectivity profile. The experimental protocols outlined

provide a basis for how such selectivity and potency data are generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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